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Compound of Interest

Compound Name: 1-lodo-4-(methylsulfonyl)benzene

Cat. No.: B1587830

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-lodo-4-(methylsulfonyl)benzene is a compound of significant interest in synthetic chemistry
and drug development. However, a comprehensive and officially validated Safety Data Sheet
(SDS) for this specific molecule is not readily available. This guide has been meticulously
compiled to provide an in-depth safety profile by synthesizing available data for the compound
and leveraging established safety information for structurally analogous molecules. The primary
objective is to equip researchers and laboratory personnel with the necessary knowledge to
handle this chemical with the utmost care, ensuring personal safety and procedural integrity.
The information herein is grounded in a precautionary approach, emphasizing that in the
absence of complete data, a conservative assessment of risk is paramount.

Chemical Identification and Physicochemical
Properties

A precise understanding of a compound's identity and physical characteristics is fundamental to
its safe handling and use in experimental settings.

Table 1: Chemical Identification

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1587830?utm_src=pdf-interest
https://www.benchchem.com/product/b1587830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

) 1-lodo-4-
Chemical Name [1]
(methylsulfonyl)benzene

CAS Number 64984-08-3 [2]
Molecular Formula C7H7102S [1]
Molecular Weight 282.10 g/mol [1]
SMILES CS(=0)(=0)C1=CC=C(C=C1)I  [1]
InChiKey MPWOAZOKZVMNFK- o

UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value Source & Notes

) Solid (presumed based on
Physical State ] ] Inferred
melting point)

] ] 146.1-148 °C (for a related
Melting Point , [3]
isomer)

Boiling Point 305.6 + 44.0 °C (Predicted) [3]

It is advisable to assume low

aqueous solubility and good

Solubility Data not available o .
solubility in common organic
solvents.

Density Data not available -

Vapor Pressure Data not available -

Hazard Identification and GHS Classification
(Inferred)
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While a specific Globally Harmonized System (GHS) classification for 1-lodo-4-
(methylsulfonyl)benzene is not published, an inferred classification can be constructed based
on the known hazards of structurally related compounds, such as iodobenzene and other
substituted benzene derivatives. This approach provides a conservative and responsible
framework for risk assessment.[4][5][6]

Inferred GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4][7]
o Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[4][6]
o Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[4][6]

e Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3),
H335: May cause respiratory irritation.[4]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 2), H411: Toxic to
aquatic life with long lasting effects.[5]

Hazard Pictograms (Inferred):

Signal Word (Inferred):Warning

Precautionary Statements (Inferred):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

e P264: Wash skin thoroughly after handling.[7]

e P270: Do not eat, drink or smoke when using this product.[7]

e P273: Avoid release to the environment.[7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[8]
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e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Toxicological Profile (Inferred)

Direct toxicological data for 1-lodo-4-(methylsulfonyl)benzene is not available. The following
assessment is based on the profiles of similar compounds and represents a precautionary
overview. It is crucial to handle this compound as if it possesses these potential toxicological
effects until specific data becomes available.

o Acute Effects: Harmful if ingested, causing potential gastrointestinal distress.[4] Direct
contact is likely to cause skin and severe eye irritation.[4][6] Inhalation of dust may lead to
respiratory tract irritation.[4]

o Chronic Effects: The long-term effects of exposure have not been investigated. For related
iodinated aromatic compounds, there is a potential for long-term adverse effects on aquatic
environments.[5]

o Carcinogenicity and Mutagenicity: There is no data to suggest that this compound is
carcinogenic or mutagenic. No components are listed by IARC, ACGIH, or NTP as
carcinogens.[4][7]

Safe Handling and Storage Protocols

Adherence to rigorous safe handling and storage protocols is essential to minimize exposure
and maintain the chemical's integrity.

Engineering Controls and Personal Protective
Equipment (PPE)

The following diagram outlines the necessary engineering controls and PPE for handling 1-
lodo-4-(methylsulfonyl)benzene.
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Always use /Mandatory Mandatory \Mandatory “\If dust is generated

Engineering Cont Personal Protective Equipment (PPE)

) (o con) (e cines) ()

Exposure Event

Skin Contact Inhalation Ingestion

GNash off with soap and plenty of water) @inse cautiously with water for several minutes) (Move person into fresh air)

Consult a physician. (Remove contact lenses, if present) ﬁf not breathing, give artificial respiration) (Rinse mouth with water)
(Continue rinsing for at least 15 minutes) Consult a physician. Consult a physician.

Consult a physician.

Do NOT induce vomiting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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